Bupivacaine hydrochloride
Bupivacaine hydrochloride
Bupivacaine Hydrochloride is a long-acting, amide-type local anesthetic. Bupivicaine reversibly binds to specific sodium ion channels in the neuronal membrane, resulting in a decrease in the voltage-dependent membrane permeability to sodium ions and membrane stabilization; inhibition of depolarization and nerve impulse conduction; and a reversible loss of sensation.
Bupivacaine hydrochloride (anhydrous) is a racemate composed of equimolar amounts of dextrobupivacaine hydrochloride and levobupivacaine hydrochloride. The monohydrate form is commonly used as a local anaesthetic. It has a role as an adrenergic antagonist, an amphiphile, an EC 3.1.1.8 (cholinesterase) inhibitor, an EC 3.6.3.8 (Ca(2+)-transporting ATPase) inhibitor and a local anaesthetic. It contains a levobupivacaine hydrochloride (anhydrous), a dextrobupivacaine hydrochloride (anhydrous) and a bupivacaine(1+).
A widely used local anesthetic agent.
Bupivacaine hydrochloride (anhydrous) is a racemate composed of equimolar amounts of dextrobupivacaine hydrochloride and levobupivacaine hydrochloride. The monohydrate form is commonly used as a local anaesthetic. It has a role as an adrenergic antagonist, an amphiphile, an EC 3.1.1.8 (cholinesterase) inhibitor, an EC 3.6.3.8 (Ca(2+)-transporting ATPase) inhibitor and a local anaesthetic. It contains a levobupivacaine hydrochloride (anhydrous), a dextrobupivacaine hydrochloride (anhydrous) and a bupivacaine(1+).
A widely used local anesthetic agent.
Brand Name:
Vulcanchem
CAS No.:
18010-40-7
VCID:
VC0195685
InChI:
InChI=1S/C18H28N2O.ClH/c1-4-5-12-20-13-7-6-11-16(20)18(21)19-17-14(2)9-8-10-15(17)3;/h8-10,16H,4-7,11-13H2,1-3H3,(H,19,21);1H
SMILES:
CCCCN1CCCCC1C(=O)NC2=C(C=CC=C2C)C.Cl
Molecular Formula:
C18H29N2OCl
Molecular Weight:
324.9 g/mol
Bupivacaine hydrochloride
CAS No.: 18010-40-7
Impurities
VCID: VC0195685
Molecular Formula: C18H29N2OCl
Molecular Weight: 324.9 g/mol
Purity: > 95%
CAS No. | 18010-40-7 |
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Product Name | Bupivacaine hydrochloride |
Molecular Formula | C18H29N2OCl |
Molecular Weight | 324.9 g/mol |
IUPAC Name | 1-butyl-N-(2,6-dimethylphenyl)piperidine-2-carboxamide;hydrochloride |
Standard InChI | InChI=1S/C18H28N2O.ClH/c1-4-5-12-20-13-7-6-11-16(20)18(21)19-17-14(2)9-8-10-15(17)3;/h8-10,16H,4-7,11-13H2,1-3H3,(H,19,21);1H |
Standard InChIKey | SIEYLFHKZGLBNX-UHFFFAOYSA-N |
SMILES | CCCCN1CCCCC1C(=O)NC2=C(C=CC=C2C)C.Cl |
Canonical SMILES | CCCCN1CCCCC1C(=O)NC2=C(C=CC=C2C)C.Cl |
Appearance | White Solid |
Melting Point | 249-251°C |
Description | Bupivacaine Hydrochloride is a long-acting, amide-type local anesthetic. Bupivicaine reversibly binds to specific sodium ion channels in the neuronal membrane, resulting in a decrease in the voltage-dependent membrane permeability to sodium ions and membrane stabilization; inhibition of depolarization and nerve impulse conduction; and a reversible loss of sensation. Bupivacaine hydrochloride (anhydrous) is a racemate composed of equimolar amounts of dextrobupivacaine hydrochloride and levobupivacaine hydrochloride. The monohydrate form is commonly used as a local anaesthetic. It has a role as an adrenergic antagonist, an amphiphile, an EC 3.1.1.8 (cholinesterase) inhibitor, an EC 3.6.3.8 (Ca(2+)-transporting ATPase) inhibitor and a local anaesthetic. It contains a levobupivacaine hydrochloride (anhydrous), a dextrobupivacaine hydrochloride (anhydrous) and a bupivacaine(1+). A widely used local anesthetic agent. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | 1-Butyl-N-(2,6-dimethylphenyl)-2-piperidinecarboxamide Bupivacain Janapharm Bupivacain RPR Bupivacain-RPR Bupivacaina Braun Bupivacaine Bupivacaine Anhydrous Bupivacaine Carbonate Bupivacaine Hydrochloride Bupivacaine Monohydrochloride, Monohydrate Buvacaina Carbostesin Dolanaest Marcain Marcaine Sensorcaine Svedocain Sin Vasoconst |
PubChem Compound | 64737 |
Last Modified | Nov 11 2021 |
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